Cas no 918137-42-5 (1,4-Oxazepine, 4-(2-fluoro-4-nitrophenyl)hexahydro-)
918137-42-5 structure
Product Name:1,4-Oxazepine, 4-(2-fluoro-4-nitrophenyl)hexahydro-
CAS No:918137-42-5
MF:C11H13FN2O3
MW:240.230926275253
CID:779661
PubChem ID:69022285
Update Time:2025-04-19
1,4-Oxazepine, 4-(2-fluoro-4-nitrophenyl)hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Oxazepine, 4-(2-fluoro-4-nitrophenyl)hexahydro-
- 4-(2-fluoro-4-nitrophenyl)-1,4-oxazepane
- 918137-42-5
- SCHEMBL4379208
- DTXSID00739545
-
- Inchi: 1S/C11H13FN2O3/c12-10-8-9(14(15)16)2-3-11(10)13-4-1-6-17-7-5-13/h2-3,8H,1,4-7H2
- InChI Key: ZOIJVHWQAOEUII-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1N1CCOCCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 240.09102044g/mol
- Monoisotopic Mass: 240.09102044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.3Ų
1,4-Oxazepine, 4-(2-fluoro-4-nitrophenyl)hexahydro- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
918137-42-5 (1,4-Oxazepine, 4-(2-fluoro-4-nitrophenyl)hexahydro-) Related Products
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